Cas no 61659-10-7 (Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester)

• Product Name: Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester
• CAS No: 61659-10-7
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 471021
• PubChem ID: 13941293
• Update Time: 2025-04-19

Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneheptanoic acid, 2-formyl-5-oxo-, methyl ester
• methyl 7-(2-formyl-5-oxocyclopentyl)heptanoate
• 7-(2-formyl-5-oxo-cyclopentyl)-heptanoic acid methyl ester
• SCHEMBL11495445
• DTXSID80552956
• ZSXXSLGVUFUSGZ-UHFFFAOYSA-N
• 61659-10-7

• Inchi： 1S/C14H22O4/c1-18-14(17)7-5-3-2-4-6-12-11(10-15)8-9-13(12)16/h10-12H,2-9H2,1H3
• InChI Key： ZSXXSLGVUFUSGZ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C=O)C1CCCCCCC(=O)OC

Computed Properties

• Exact Mass: 254.15186
• Monoisotopic Mass: 254.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44